Cas no 1256360-54-9 (2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester)

• Product Name: 2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester
• CAS No: 1256360-54-9
• MF: C₁₇H₂₅BClNO₂
• MW: 321.64990401268
• MDL: MFCD18087735
• CID: 828542
• PubChem ID: 53217283
• Update Time: 2025-10-31

2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)pyrrolidine
• B-2784;X0488;2-Chloro-4-pyrrolidinomethylphenylboronic acid pinacol ester;
• 1-[[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]pyrrolidine
• DTXSID50682375
• 1256360-54-9
• AKOS022184064
• DB-355683
• E84742
• CS-0176548
• 2-Chloro-4-pyrrolidinomethylphenylboronic acid pinacol ester
• 1-{[3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrrolidine
• 2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester
• MFCD18087735
• BS-26489

• MDL： MFCD18087735
• Inchi： 1S/C17H25BClNO2/c1-16(2)17(3,4)22-18(21-16)14-8-7-13(11-15(14)19)12-20-9-5-6-10-20/h7-8,11H,5-6,9-10,12H2,1-4H3
• InChI Key： RENGUKGWLBTWKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)CN1CCCC1

Computed Properties

• Exact Mass: 321.16700
• Monoisotopic Mass: 321.1666869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 3.17290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester

Comprehensive Overview of 2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester (CAS No. 1256360-54-9)

2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester (CAS No. 1256360-54-9) is a specialized boronic acid derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronates, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. The presence of the pyrrolidinomethyl moiety enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for boronic acid pinacol esters has surged due to their stability and ease of handling compared to free boronic acids. Researchers and industries frequently search for "CAS 1256360-54-9 applications" or "2-Chloro-4-pyrrolidinomethylphenylboronic acid synthesis," reflecting the growing interest in this compound's versatility. Its role in targeted drug delivery systems and bioconjugation has also garnered attention, aligning with trends in personalized medicine and biopharmaceuticals.

The compound's structural features, including the chloro and pyrrolidinomethyl substituents, contribute to its unique electronic properties, which are critical for modulating reactivity in catalytic cycles. This aligns with the broader scientific community's focus on "green chemistry" and "sustainable synthesis," as these substituents can reduce the need for harsh reaction conditions. Additionally, its pinacol ester group ensures improved shelf-life, addressing common challenges in handling boronic acid derivatives.

From an SEO perspective, terms like "buy 2-Chloro-4-pyrrolidinomethylphenylboronic acid" or "CAS 1256360-54-9 suppliers" are frequently queried, highlighting commercial interest. However, it is essential to emphasize the compound's research-grade purity and analytical validation to meet stringent laboratory standards. Its applications span proteomics, chemical biology, and catalysis, making it a multidisciplinary tool for innovation.

In summary, 2-Chloro-4-pyrrolidinomethylphenylboronic acid, pinacol ester (CAS No. 1256360-54-9) exemplifies the intersection of synthetic utility and modern scientific trends. Its adaptability to high-throughput screening and click chemistry further solidifies its relevance in contemporary research, answering the demand for efficient and scalable building blocks in organic chemistry.